Cas no 1466063-54-6 (4-(Chloromethyl)decane)

• Product Name: 4-(Chloromethyl)decane
• CAS No: 1466063-54-6
• MF: C₁₁H₂₃Cl
• MW: 190.753322839737
• CID: 5281255
• Update Time: 2025-10-22

4-(Chloromethyl)decane Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)decane
• Decane, 4-(chloromethyl)-
• 4-(Chloromethyl)decane

• Inchi： 1S/C11H23Cl/c1-3-5-6-7-9-11(10-12)8-4-2/h11H,3-10H2,1-2H3
• InChI Key： FWGPCLSYJCNIJY-UHFFFAOYSA-N
• SMILES： ClCC(CCC)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 81.1
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Additional information on 4-(Chloromethyl)decane

Recent Advances in the Study of 1466063-54-6 and 4-(Chloromethyl)decane in Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 1466063-54-6 and the product 4-(Chloromethyl)decane have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug development, particularly in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential industrial applications.

Recent studies have highlighted the unique structural features of 1466063-54-6, which make it a promising candidate for use in medicinal chemistry. Its molecular framework allows for versatile modifications, enabling researchers to explore its interactions with various biological targets. Meanwhile, 4-(Chloromethyl)decane has been identified as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of surfactants and pharmaceutical excipients.

One of the key areas of research involves the use of 1466063-54-6 in the design of enzyme inhibitors. Preliminary data suggest that this compound exhibits selective binding to specific enzyme active sites, which could be leveraged to develop new treatments for diseases such as cancer and metabolic disorders. Additionally, the chloromethyl group in 4-(Chloromethyl)decane provides a reactive site for further chemical transformations, making it a versatile building block in organic synthesis.

In terms of methodology, recent studies have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the three-dimensional structures of these compounds and their interactions with biological molecules. Computational modeling has also played a crucial role in predicting the binding affinities and pharmacokinetic properties of derivatives based on 1466063-54-6 and 4-(Chloromethyl)decane.

The results from these studies are promising. For instance, derivatives of 1466063-54-6 have demonstrated potent inhibitory effects against certain kinases involved in cell proliferation, suggesting their potential as anticancer agents. Similarly, 4-(Chloromethyl)decane has shown efficacy in improving the solubility and bioavailability of poorly water-soluble drugs, addressing a common challenge in pharmaceutical formulation.

In conclusion, the ongoing research on 1466063-54-6 and 4-(Chloromethyl)decane underscores their significance in advancing chemical biology and pharmaceutical sciences. Future studies should focus on optimizing their synthetic routes, exploring their mechanisms of action in greater detail, and assessing their safety profiles in preclinical models. These efforts will pave the way for their eventual translation into clinical applications.